2-methoxy-5-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzene-1-sulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C22H20N2O3S2/c1-14-4-10-18-20(12-14)28-22(23-18)16-6-8-17(9-7-16)24-29(25,26)21-13-15(2)5-11-19(21)27-3/h4-13,24H,1-3H3
• InChI Key: KYHNBLVWAZIELC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NS(=O)(=O)C4=C(C=CC(=C4)C)OC
• Molecular Formula: C22H20N2O3S2
• Molecular Weight: 424.5 g/mol

Description

The compound “2-methoxy-5-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzene-1-sulfonamide” is a complex organic molecule. It contains a benzene ring, which is a common structure in organic chemistry, known for its stability due to resonance. The molecule also contains a methoxy group (OCH3), a methyl group (CH3), a benzothiazolyl group, and a sulfonamide group (SO2NH2). These functional groups could potentially influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzene ring, for instance, would contribute to the compound’s planarity and rigidity. The presence of the methoxy, methyl, benzothiazolyl, and sulfonamide groups would also influence the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the benzene ring might undergo electrophilic aromatic substitution, while the methoxy group could potentially participate in ether cleavage reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar sulfonamide and methoxy groups might increase the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s a pharmaceutical, the mechanism of action might involve interaction with biological receptors or enzymes. Without specific information on the compound’s use, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions involving this compound could be numerous, depending on its properties and potential applications. It could be explored for uses in fields like medicine, materials science, or chemical synthesis.